(Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-3-nitrobenzamide

• IUPAC Name: 3-nitro-N-(3-prop-2-enyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C17H14N4O5S2/c1-2-8-20-14-7-6-13(28(18,25)26)10-15(14)27-17(20)19-16(22)11-4-3-5-12(9-11)21(23)24/h2-7,9-10H,1,8H2,(H2,18,25,26)
• InChI Key: NDWWFWVKQYXFBV-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C17H14N4O5S2
• Molecular Weight: 418.5 g/mol
• CAS No.: 887199-62-4

Description

(Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-3-nitrobenzamide is a useful research compound. Its molecular formula is C17H14N4O5S2 and its molecular weight is 418.44. The purity is usually 95%.
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Scientific Research Applications

Analytical Applications in Pharmaceutical Studies

A study focused on the degradation processes of nitisinone, a triketone herbicide, and its by-products, using liquid chromatography coupled with mass spectrometry (LC-MS/MS). This research was instrumental in identifying the stability of nitisinone under various experimental conditions, such as pH, temperature, and exposure to ultraviolet radiation. It was discovered that nitisinone's stability increases with a higher pH level. This study provided critical insights into the properties of nitisinone, contributing to a better understanding of its potential risks and benefits in medical applications (Barchańska et al., 2019).

Role in Treatment and Management of Various Diseases

Nitazoxanide (NTZ), an orally active drug, has been extensively utilized for various infectious conditions and diseases. Chemically, it's a nitrothiazole compound, and clinical trials have demonstrated its efficacy in treating a range of conditions, including hepatitis B, hepatitis C, and symptoms of coronavirus infection. The drug's activity is attributed to its interference with pyruvate-ferredoxin oxidoreductase (PFOR), an enzyme involved in anaerobic energy metabolism. The study highlighted the importance of NTZ and its efficiency against various bacterial and viral infectious diseases, underscoring the versatile applications of nitrothiazole compounds like (Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-3-nitrobenzamide (Bharti et al., 2021).

Sulfonamides in Pharmacology

The sulfonamide moiety is integral to various clinically used drugs, including diuretics, carbonic anhydrase inhibitors, antiepileptics, and COX2 inhibitors. The study reviewed the scientific and patent literature on these compounds, emphasizing their broad range of applications. Novel drugs with sulfonamide components, such as apricoxib and pazopanib, show significant antitumor activity, indicating the importance of sulfonamides in developing selective drugs for glaucoma, cancer, and other diseases. This review underscores the continuous need for novel sulfonamides and their potential to be present in future drugs, reflecting the relevance of compounds like this compound in drug discovery (Carta et al., 2012).